Cas no 2228215-30-1 (2-ethenyl-4,5-dimethylphenol)
2-ethenyl-4,5-dimethylphenol structure
Product Name:2-ethenyl-4,5-dimethylphenol
CAS No:2228215-30-1
Molecular Formula:C10H12O
Molecular Weight:148.201683044434
CID:6422208
PubChem ID:142132816
2-ethenyl-4,5-dimethylphenol Properties
Names and Identifiers
-
- 2-ethenyl-4,5-dimethylphenol
- 2228215-30-1
- EN300-1736231
-
- InChIKey： KZFMNZDEMVVHJM-UHFFFAOYSA-N
- Inchi： 1S/C10H12O/c1-4-9-5-7(2)8(3)6-10(9)11/h4-6,11H,1H2,2-3H3
- SMILES： OC1=CC(C)=C(C)C=C1C=C
Computed Properties
- Exact Mass: 148.088815002g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 1
- Monoisotopic Mass: 148.088815002g/mol
- Heavy Atom Count: 11
- Complexity: 142
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.1
- Topological Polar Surface Area: 20.2Ų
2-ethenyl-4,5-dimethylphenol Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1736231-0.05g |
2-ethenyl-4,5-dimethylphenol |
2228215-30-1 | 0.05g |
$1464.0 | 2023-09-20 |
2-ethenyl-4,5-dimethylphenol Related Literature
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Jan Lennard Wolf,Stefanie Richters,Lisa Pecher,Thomas Zeuch Phys. Chem. Chem. Phys., 2011,13, 10952-10964
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Gareth J. Rowlands Org. Biomol. Chem., 2008,6, 1527-1534
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Ting Hou,Panpan Gai,Mengmeng Song,Shuhan Zhang,Feng Li J. Mater. Chem. B, 2016,4, 2314-2321
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Yuan Deng,Yanjing Zhang,Yan Xiang,Guangsheng Wang,Huibin Xu J. Mater. Chem., 2009,19, 2058-2061
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Marcelo B. Lima,Stéfani Iury E. Andrade,Mário César U. Araújo Anal. Methods, 2015,7, 7707-7714
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Chul Min Sim,Seung Ho Choi,Yun Chan Kang Chem. Commun., 2013,49, 5978-5980
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Shuijin Lei,Lei Liu,Chunying Wang,Xiaolian Shen,Chuanning Wang,Donghai Guo,Suyuan Zeng,Baochang Cheng,Yanhe Xiao,Lang Zhou CrystEngComm, 2014,16, 277-286
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Jinfang Zhang,Wen Jia,Junjie Wu,Guodong Tang,Chi Zhang New J. Chem., 2019,43, 16078-16088
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Louise S. Birchall,Sangita Roy,Vineetha Jayawarna,Meghan Hughes,Eleanore Irvine,Gabriel T. Okorogheye,Nabil Saudi,Emiliana De Santis,Tell Tuttle,Alison A. Edwards,Rein. V. Ulijn Chem. Sci., 2011,2, 1349-1355
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Jenny G. Vitillo,Gabriele Ricchiardi,Giuseppe Spoto,Adriano Zecchina Phys. Chem. Chem. Phys., 2005,7, 3948-3954
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